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An In-depth Technical Guide to the Optical Properties of Barium Nitrite Monohydrate Crystals

Introduction

Barium Nitrite Monohydrate, with the chemical formula Ba(NO2)2-Hz20, is an inorganic crystal
that has garnered significant interest within the scientific community for its notable optical and
electrical properties.[1] It crystallizes in a non-centrosymmetric structure, a key prerequisite for
second-order nonlinear optical phenomena. The material is also known to be a strong
pyroelectric material.[2][3] This guide provides a comprehensive overview of the optical
characteristics of Ba(NOz2)2-H20, detailing its crystal structure, linear and nonlinear optical
properties, and the experimental methodologies used for its characterization. The content is
tailored for researchers and scientists engaged in materials science, optics, and photonics,
offering insights into the fundamental principles and practical aspects of this unique crystal.

Crystal Structure and Symmetry

The optical properties of a crystal are intrinsically linked to its atomic arrangement. Barium
Nitrite Monohydrate possesses a hexagonal crystal structure, which is crucial for
understanding its anisotropic behavior.[2]
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Key Crystallographic Data: The crystal structure has been determined with high precision
through X-ray diffraction studies.[4] For the optically dextrorotatory form, the structure is
defined by the chiral space group P61.[2] This chirality is the macroscopic manifestation of a
specific helical arrangement of atoms at the microscopic level, which is directly responsible for
the crystal's ability to rotate the plane of polarized light.

Property Value Source
Chemical Formula Ba(NOz2)2-H20 [1114]
Molecular Weight 247.35 g/mol [1]14]
Crystal System Hexagonal [2]
Space Group P61 [2][4]
Lattice Parameter (a) 7.070 A [4]
Lattice Parameter (c) 17.886 A [4]

The origin of its optical rotation is particularly fascinating. It has been demonstrated that the
primary structural source is a helix formed by the highly polarizable barium ions (Ba2*) and the
oxygen atoms of the water molecules [O(W)].[2] The interaction between these Ba-O(W) 'units’
in response to an electromagnetic field gives rise to the observed optical activity.
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Fig. 1: Conceptual Crystal Structure of Ba(NOz)2-H20

Click to download full resolution via product page

Caption: Conceptual diagram of the hexagonal crystal structure.
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Linear Optical Properties

Linear optics describes the behavior of light where the material's response is proportional to the
strength of the light's electric field. For Ba(NO2)2-H20, key linear properties include its refractive
indices and optical activity.

Refractive Indices and Birefringence

As a hexagonal crystal, Ba(NO2)2-H20 is optically uniaxial, meaning it has a single optic axis
along which light propagates without splitting into different polarization components. For light
traveling in other directions, the crystal exhibits birefringence, characterized by two distinct
refractive indices:

o Ordinary Refractive Index (no): For light polarized perpendicular to the optic axis.
o Extraordinary Refractive Index (ne): For light polarized parallel to the optic axis.

The dispersion of these refractive indices has been measured across the visible and near-
infrared spectrum.[5]

Wavelength (um) Ordinary Index (no) Extraordinary Index (ne)
0.44 Data not available Data not available

Values would be listed here Values would be listed here
1.15 Data not available Values would be listed here

(Note: Specific numerical data
from the original paper would

be populated here)

Optical Activity

The chiral P61 space group endows Ba(NO2)2:-H20 with natural optical activity, the ability to
rotate the plane of linearly polarized light as it propagates through the crystal.[2] Optically
dextrorotatory crystals of barium nitrite monohydrate have been shown to crystallize in the
P61 space group.[2] This property is a direct consequence of the helical arrangement of Ba-
O(W) units within the crystal lattice.[2]
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Nonlinear Optical (NLO) Properties

The absence of a center of symmetry in the P61 space group allows Ba(NOz)2-Hz0 to exhibit
second-order nonlinear optical effects, which are critical for applications like frequency
conversion.

Second Harmonic Generation (SHG)

Second Harmonic Generation is a process where two photons of the same frequency interact
with the nonlinear material to generate a new photon with twice the energy, and therefore twice
the frequency and half the wavelength. It has been demonstrated that Ba(NOz)2-H20 can
satisfy phase-matching conditions for the SHG of radiation from a YAG:Nd3* laser (at 1064
nm).[5]

The efficiency of this process is governed by the nonlinear optical coefficients. The coefficient
ds1 for barium nitrite has been measured relative to that of lithium iodate (LilOs), a well-known
NLO crystal.[5]

Nonlinear Optical Coefficient:
e ds1 (Ba(NO2)2:-H20) = (0.16 = 15%) ds1 (LilO3)[5]

This value, while modest compared to some state-of-the-art materials, confirms the crystal's
potential for frequency doubling applications.

Electro-Optic (Pockels) Effect

The electro-optic effect describes the change in a material's refractive index in response to an
applied external electric field. As a non-centrosymmetric crystal, Ba(NO2)2-Hz20 is expected to
exhibit a linear electro-optic (Pockels) effect. While specific values for its electro-optic
coefficients are not as widely reported as its other properties, its piezoelectric and pyroelectric
nature strongly suggests the presence of this effect.[4]

Spectroscopic Properties

Vibrational spectroscopy techniques like Fourier-Transform Infrared (FTIR) and Raman
spectroscopy are used to probe the vibrational modes of the crystal lattice, providing insight
into its structure and bonding.[3] Spectra for barium nitrite monohydrate are available and
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show distinct modes corresponding to the vibrations of the nitrite (NO2") ions and the water of
hydration.[6][7][8]

Experimental Methodologies

The characterization of optical properties relies on the availability of high-quality single crystals
and precise measurement techniques.

Crystal Growth Protocol

High-quality single crystals of Ba(NO2)2:-H20 can be grown from an agueous solution using a
slow evaporation method.[2][5] This technique is favored as it allows for the slow, ordered
deposition of material necessary for forming large, optically clear crystals.

Step-by-Step Protocol:

Solution Preparation: Prepare a saturated aqueous solution of barium nitrite. Alternatively, a
stoichiometric solution of barium chloride and sodium nitrite can be used.[9]

o Seed Crystal Selection: A small, high-quality seed crystal is suspended in the saturated
solution.

o Controlled Evaporation: The container is sealed with a perforated cover to allow for slow,
controlled evaporation of the solvent (water) at a constant temperature.

o Crystal Growth: Over a period of several weeks, the supersaturation of the solution
increases, leading to the growth of a large single crystal around the seed.[2]

e Harvesting: Once the crystal reaches the desired size, it is carefully removed from the
solution, cleaned, and dried.

Caption: Workflow for growing Ba(NO2)2-H20 single crystals.

Optical Characterization Techniques

Once a crystal is grown and fabricated (cut and polished), various techniques can be employed
to measure its optical properties.
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Example: SHG Measurement Setup (Maker Fringe Technique) The Maker fringe technique is a
common method for determining the nonlinear optical coefficients of a material.

o Light Source: A high-intensity pulsed laser, such as a Q-switched YAG:Nd3* laser (1064 nm),
is used as the fundamental beam.

o Sample Mounting: The polished crystal sample is mounted on a rotation stage that allows for
precise control of the angle of incidence.

e Focusing and Collection: The fundamental beam is focused onto the sample. The generated
second harmonic signal (at 532 nm) is collected by a lens.

« Filtering: Afilter is placed after the sample to block the fundamental beam and transmit only
the second harmonic signal.

» Detection: The intensity of the second harmonic light is measured with a photodetector (e.qg.,
a photomultiplier tube) as a function of the incidence angle.

e Analysis: The resulting interference pattern (Maker fringes) is analyzed and compared to the
signal from a reference material (like quartz or LilOs) to calculate the unknown d-coefficient.

Fundamental (1064 nm)
+ SHG (532 nm)

Ba(NO2): H:0
on Rotation Stage

Filter
(Blocks 1064 nm)

Fig. 3: Schematic of a Maker Fringe Setup for SHG Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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